Cas no 893983-67-0 (2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 893983-67-0
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5944089
• PubChem ID: 16798852
• Update Time: 2025-05-21

2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• N-(5-chloro-2-methylphenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• 2-(3-{[(5-chloro-2-methylphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• F2001-0158
• AKOS024619146
• N-(5-chloro-2-methylphenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• 893983-67-0

• Inchi： 1S/C23H24ClN3O3/c1-4-26(5-2)21(28)14-27-13-18(17-8-6-7-9-20(17)27)22(29)23(30)25-19-12-16(24)11-10-15(19)3/h6-13H,4-5,14H2,1-3H3,(H,25,30)
• InChI Key： NHZGNDBDHDOTIZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)C(C1C2=C(N(CC(N(CC)CC)=O)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

Introduction to 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS No. 893983-67-0) and Its Emerging Applications in Chemical Biology

2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide, identified by the CAS number 893983-67-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by an indole core appended with a carbamoyl group, which is further modified with an N,N-diethylacetamide moiety. The presence of these functional groups not only contributes to its complex chemical profile but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The indole scaffold is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the substitution pattern on the indole ring can significantly influence its biological activity. The compound in question features a 5-chloro-2-methylphenyl group attached to the carbamoyl moiety, which may enhance its binding affinity to biological targets by introducing hydrophobic interactions and electronic effects.

The N,N-diethylacetamide component at the amide position provides additional solubility and stability, making it a promising candidate for further pharmacological investigation. This structural feature is particularly relevant in the context of drug design, where optimizing solubility and metabolic stability is crucial for achieving desired pharmacokinetic profiles. The overall architecture of 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide suggests potential interactions with proteins or enzymes, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in identifying potential drug candidates by simulating interactions with target proteins. For instance, studies have shown that indole derivatives can modulate the activity of enzymes involved in cancer pathways, such as kinases and transcription factors. The structural features of 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide align well with those of known bioactive molecules, suggesting that it may exhibit similar effects.

In addition to its potential as a standalone therapeutic agent, this compound could serve as a building block for more complex molecules through derivatization or library synthesis. The versatility of its structure allows for modifications that can fine-tune its biological properties, making it a valuable asset in medicinal chemistry research. For example, replacing the carbamoyl group with other functional moieties or altering the substitution pattern on the indole ring could lead to novel analogs with enhanced efficacy or selectivity.

The synthesis of 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. The development of robust synthetic routes is essential for scaling up production and conducting extensive biological evaluations.

From a regulatory perspective, compounds like 2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. Preclinical studies often involve cell-based assays, animal models, and other experimental systems to evaluate their pharmacological profiles. These studies provide critical data on dosage regimens, side effects, and mechanisms of action, which are essential for advancing candidates into human trials.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models can now forecast biological activity based on structural features alone, significantly reducing the time required for hit identification. As such, compounds like 893983-67-0 are being prioritized using these tools to accelerate their development pipeline. The combination of experimental data with computational predictions offers a powerful approach to uncovering novel therapeutics.

Future research directions may explore the use of this compound in combination therapies or as a lead molecule for structure-based drug design. By leveraging crystallographic data or NMR spectroscopy, researchers can gain insights into how it interacts with biological targets at an atomic level. Such detailed understanding is crucial for designing next-generation drugs that are both effective and well-tolerated.

In conclusion,2-(3-{(5-chloro-2-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS No. 893983-67-0) represents a promising area of investigation in chemical biology. Its unique structural composition and potential biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.